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Abstract: This technical guide provides a comprehensive overview of the solubility of disperse
dyes in various organic solvents. While specific quantitative data for Disperse Red 278 is not
readily available in public literature, this document aggregates available data for structurally
similar and commercially significant disperse red dyes, including Disperse Red 1, Disperse Red
60, and Disperse Red 82. It outlines detailed experimental protocols for determining solubility,
discusses key factors influencing solubility, and presents data in a structured format to facilitate
comparison and application in research and development.

Introduction

Disperse dyes are a class of non-ionic colorants characterized by their low water solubility and
are primarily used for dyeing hydrophobic fibers like polyester and cellulose acetate.[1][2] Their
solubility in organic solvents, however, is a critical parameter in various applications beyond
textiles, including ink formulations, coatings, and as chromophores in advanced materials.[3][4]
Understanding and quantifying this solubility is essential for process optimization, formulation
development, and quality control.

This guide addresses the solubility of disperse red dyes in common organic solvents. Due to a
lack of specific public data for Disperse Red 278, this paper will focus on representative and
well-documented red disperse dyes to provide a foundational understanding and practical
methodologies applicable to the broader class of disperse dyes.
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Factors Influencing Disperse Dye Solubility

The solubility of a disperse dye in an organic solvent is a complex interplay of several factors
related to the dye's molecular structure, the solvent's properties, and external conditions.

e Molecular Structure of the Dye: The size, shape, and polarity of the dye molecule are
paramount. Dyes with lower molecular weights and less complex structures tend to be more
soluble.[1][4] The presence of polar functional groups (e.g., -NO2, -CN, -OH) can influence
interactions with polar solvents.[5]

» Solvent Properties: The principle of "like dissolves like" is fundamental.[2] Polar dyes exhibit
higher solubility in polar solvents (e.g., ethanol, acetone), while non-polar dyes are more
soluble in non-polar solvents (e.g., benzene, toluene).[6]

o Temperature: Generally, the solubility of disperse dyes increases with temperature.[7] This is
a key principle in high-temperature dyeing processes.

o Crystalline State: The crystalline structure of the dye powder can affect its dispersion and
dissolution rate.[8]

o Presence of Impurities: Impurities within the dye can negatively impact its dispersion and
solubility characteristics.[8]
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Key Factors Influencing Disperse Dye Solubility
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Figure 1. Logical relationship of factors affecting dye solubility.
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Quantitative Solubility Data

The following tables summarize the available qualitative and quantitative solubility data for
selected disperse red dyes in various organic solvents. It is important to note that "soluble" and
"insoluble™” are often relative terms and may not represent precise quantitative measurements.

Table 1: Solubility of Disperse Red 1 (C.I. 11110)

Solubility
Solvent CAS No. L Reference(s)
Description
Water 7732-18-5 Insoluble [3][6]
Ethanol 64-17-5 Soluble [3][6]
Acetone 67-64-1 Soluble [31[6]
Benzene 71-43-2 Soluble [3][6]
N Low, but increases
Supercritical CO2 124-38-9 ] ] [9]
with density
Dichloromethane 75-09-2 Soluble [10]

Disperse Red 1 has a reported melting point of 160-162 °C.

Table 2: Solubility of Disperse Red 60 (C.l. 60756)
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Solubility
Solvent CAS No. L Reference(s)
Description

Insoluble (16.42 pg/L

Water 7732-18-5 [11]
at 25 °C)
Dimethyl Sulfoxide .
67-68-5 Slightly Soluble [11]
(DMSO)
Methanol 67-56-1 Very Slightly Soluble [11]
Dichloromethane 75-09-2 Soluble [10]

N Solubility increases
Supercritical CO2 124-38-9 ) [12][13]
with pressure

Disperse Red 60 is an anthraquinone dye, appearing as a dark red solid.[10]

Table 3: Solubility of Disperse Red 82 (C.I. 11140)

Solubility

Solvent CAS No. o Reference(s)
Description

Water 7732-18-5 Insoluble [14][15][16]

- Low, but increases
Supercritical CO2 124-38-9 ] [5]
with pressure

Supercritical COz with Solubility increases up
N/A [17]
5% Ethanol to 25-fold

Disperse Red 82 is a single azo dye that appears as a dark brown powder.[14][15]

Experimental Protocol: Determination of Solubility

This section provides a generalized and reliable gravimetric method for determining the
saturation solubility of a disperse dye in a specific organic solvent at a constant temperature.

Objective: To quantitatively determine the saturation solubility of a disperse dye in a selected
organic solvent at a specified temperature.
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Materials and Equipment:

Analytical balance (£0.0001 g)

o Thermostatic shaker or water bath

o Glass vials with screw caps

e Volumetric flasks

e Syringes and syringe filters (e.g., 0.45 um PTFE)
o Pipettes

 Drying oven or vacuum oven

» Desiccator

o Disperse dye sample

» High-purity organic solvent
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Experimental Workflow for Solubility Determination
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in sealed vials.

ncubate
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Rest
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Allow vials to stand.
Undissolved solid settles.

ample

4. Sampling & Filtration
Draw supernatant with syringe.
Filter (0.45um) into a
pre-weighed flask.

Dry

5. Solvent Evaporation
Evaporate solvent in oven
until constant weight is achieved.

alculate

6. Calculation
S (g/L) = (Mass of dry dye) /
\VVolume of filtered solution
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Figure 2. Gravimetric method for determining dye solubility.
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Procedure:
e Preparation of Saturated Solution:

o Add an excess amount of the disperse dye to a series of glass vials. The excess is crucial
to ensure saturation is reached.

o Accurately pipette a known volume of the organic solvent into each vial.
o Seal the vials tightly to prevent solvent evaporation.[18]
e Equilibration:
o Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

o Agitate the vials for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
It is recommended to perform a preliminary study to determine the minimum time required
to reach equilibrium.[18]

o Sample Collection and Filtration:

o After equilibration, remove the vials and allow them to stand undisturbed at the set
temperature for at least 2 hours to let undissolved solids settle.[18]

o Carefully draw a known volume of the clear supernatant using a syringe.

o Immediately attach a 0.45 um syringe filter and dispense the saturated solution into a pre-
weighed, clean, and dry volumetric flask. Record the exact volume transferred.[18]

o Gravimetric Analysis:

o Place the volumetric flask containing the filtered solution in an oven. The temperature
should be high enough to evaporate the solvent but low enough to prevent dye
degradation. A vacuum oven is recommended for heat-sensitive compounds.[18]

o Once all the solvent has evaporated, cool the flask to room temperature in a desiccator.

o Weigh the flask with the dried dye residue on an analytical balance.
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o Repeat the drying and weighing steps until a constant weight is achieved.[18]

» Calculation of Solubility:

o Calculate the mass of the dissolved dye by subtracting the initial weight of the empty flask
from the final constant weight.

o The solubility (S) is expressed in grams per liter (g/L) using the formula:
» S (g/L) = Mass of dried dye (g) / Volume of filtered solution (L)[18]
Safety Precautions:
o Always work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

o Consult the Safety Data Sheet (SDS) for both the dye and the solvent before beginning the
experiment.

Conclusion

The solubility of disperse dyes in organic solvents is a critical property governed by the
molecular characteristics of the dye and solvent, as well as by temperature. While
comprehensive data for every specific dye is not always available, the principles and
methodologies outlined in this guide provide a robust framework for researchers. The provided
data for Disperse Red 1, Disperse Red 60, and Disperse Red 82 serve as valuable
benchmarks. The detailed gravimetric protocol offers a reliable method for generating precise
solubility data, enabling informed decisions in formulation, material science, and other research
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/pdf/Solubility_Profile_of_Acid_Yellow_232_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Solubility_Profile_of_Acid_Yellow_232_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/product/b15554066?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. scispace.com [scispace.com]

2. GENERAL INTRODUCTION TO THE CHEMISTRY OF DYES - Some Aromatic Amines,
Organic Dyes, and Related Exposures - NCBI Bookshelf [ncbi.nim.nih.gov]

3. Disperse Red 1 | 2872-52-8 [chemicalbook.com]

4. Evaluation Of Application Properties Of Organic Pigments - Solvent Resistance, Migration
Resistance - Pigments - News - Sinoever International Co.,Ltd [dyestuffscn.com]

5. Disperse Red 82 | 12223-42-6 | Benchchem [benchchem.com]
6. worlddyevariety.com [worlddyevariety.com]

7. textilelearner.net [textilelearner.net]

8. Factors Affecting The Dispersion Stability Of Disperse Dyes - News [colorfuldyes.com]
9. researchgate.net [researchgate.net]

10. Disperse Red 60 - Wikipedia [en.wikipedia.org]

11. Disperse Red 60 CAS#: 17418-58-5 [m.chemicalbook.com]
12. pubs.acs.org [pubs.acs.org]

13. pubs.acs.org [pubs.acs.org]

14. Disperse Red 82 | 30124-94-8 [chemicalbook.com]

15. worlddyevariety.com [worlddyevariety.com]

16. Disperse red 82 TDS|Disperse red 82 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

17. researchgate.net [researchgate.net]
18. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Solubility of Disperse Dyes in Organic Solvents: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-
solvents]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://scispace.com/pdf/dyeing-with-disperse-dyes-3vygsqhy76.pdf
https://www.ncbi.nlm.nih.gov/books/NBK385442/
https://www.ncbi.nlm.nih.gov/books/NBK385442/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8135175.htm
https://www.dyestuffscn.com/news/evaluation-of-application-properties-of-organi-18296023.html
https://www.dyestuffscn.com/news/evaluation-of-application-properties-of-organi-18296023.html
https://www.benchchem.com/product/b082367
http://www.worlddyevariety.com/disperse-dyes/disperse-red-1.html
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.colorfuldyes.com/news/factors-affecting-the-dispersion-stability-of-84948366.html
https://www.researchgate.net/publication/239217231_Solubility_Relationships_for_Disperse_Dyes_in_Supercritical_Carbon_Dioxide
https://en.wikipedia.org/wiki/Disperse_Red_60
https://m.chemicalbook.com/ProductChemicalPropertiesCB8728344_EN.htm
https://pubs.acs.org/doi/pdf/10.1021/je990018t
https://pubs.acs.org/doi/10.1021/je990018t
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1237447.htm
http://www.worlddyevariety.com/disperse-dyes/disperse-red-82.html
https://enochdye.com/pigments/tds/?color394.html
https://enochdye.com/pigments/tds/?color394.html
https://www.researchgate.net/publication/265967847_Solubility_of_Disperse_Red_82_and_modified_Disperse_Yellow_119_in_supercritical_carbon_dioxide_or_nitrous_oxide_with_ethanol_as_a_cosolvent
https://www.benchchem.com/pdf/Solubility_Profile_of_Acid_Yellow_232_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/product/b15554066#solubility-of-disperse-red-278-in-organic-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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